4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one

• IUPAC Name: 4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)isoquinolin-1-one
• InChI: InChI=1S/C23H13ClFN3O2/c24-15-5-3-4-14(12-15)21-26-22(30-27-21)20-13-28(17-10-8-16(25)9-11-17)23(29)19-7-2-1-6-18(19)20/h1-13H
• InChI Key: QAGKCOLSBGVHDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN(C2=O)C3=CC=C(C=C3)F)C4=NC(=NO4)C5=CC(=CC=C5)Cl
• Molecular Formula: C23H13ClFN3O2
• Molecular Weight: 417.8 g/mol
• CAS No.: 1358246-33-9

Description

4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one is a useful research compound. Its molecular formula is C23H13ClFN3O2 and its molecular weight is 417.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel compounds, including those similar to the specified chemical structure, focusing on their synthesis and structural characterization. These compounds have been synthesized to explore their potential in various biological activities, leveraging the unique chemical scaffolding of isoquinolines, oxadiazoles, and related structures. For instance, novel quinazolinone derivatives have been synthesized for evaluation as anti-inflammatory and analgesic agents, highlighting the chemical versatility of related compounds (Farag et al., 2012). Similarly, efforts to create isostructural compounds with targeted biological activities underscore the ongoing interest in these chemical frameworks for pharmaceutical applications (Kariuki et al., 2021).

Biological Activities

The scientific exploration of these compounds extends to their potential biological activities. Compounds with structural similarities have shown a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. For example, some derivatives have demonstrated potent antimicrobial properties against various bacterial and fungal strains, indicating their potential as lead compounds for developing new antimicrobial agents (Desai et al., 2007). In the realm of anticancer research, novel diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate compounds were evaluated against several cancer cell lines, showcasing the anticancer potential of compounds within this chemical space (Fang et al., 2016).